Cas no 31232-21-0 (2,7-Naphthalenedisulfonicacid, 3-amino-4,5-dihydroxy-)
31232-21-0 structure
Product Name:2,7-Naphthalenedisulfonicacid, 3-amino-4,5-dihydroxy-
CAS No:31232-21-0
MF:C10H9NO8S2
MW:335.31036067009
CID:313088
PubChem ID:454184
Update Time:2025-04-19
2,7-Naphthalenedisulfonicacid, 3-amino-4,5-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Naphthalenedisulfonicacid, 3-amino-4,5-dihydroxy-
- 3-amino-4,5-dihydroxynaphthalene-2,7-disulfonic acid
- 2-Amino-1,8-dihydroxy-3,6-naphthalenedisulfonic acid
- 3-amino-4,5-dihydroxy-naphthalene-2,7-disulfonic acid
- CHEMBL144882
- 31232-21-0
- DTXSID10185155
- 2,7-Naphthalenedisulfonic acid, 3-amino-4,5-dihydroxy-
- 3-amino-4,5-dihydroxy-2,7-naphthalenedisulfonic acid
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- Inchi: 1S/C10H9NO8S2/c11-9-7(21(17,18)19)2-4-1-5(20(14,15)16)3-6(12)8(4)10(9)13/h1-3,12-13H,11H2,(H,14,15,16)(H,17,18,19)
- InChI Key: ILUKGKLNMUWRMI-UHFFFAOYSA-N
- SMILES: S(C1C(=C(C2C(=CC(=CC=2C=1)S(=O)(=O)O)O)O)N)(=O)(=O)O
Computed Properties
- Exact Mass: 334.97697
- Monoisotopic Mass: 334.976958
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 192
- XLogP3: 0.4
Experimental Properties
- Density: 1.993
- Refractive Index: 1.796
- PSA: 175.22
2,7-Naphthalenedisulfonicacid, 3-amino-4,5-dihydroxy- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
31232-21-0 (2,7-Naphthalenedisulfonicacid, 3-amino-4,5-dihydroxy-) Related Products
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